Cas no 1379301-99-1 (Methyl 3-amino-3-(1,3-thiazol-2-yl)propanoate)

• Product Name: Methyl 3-amino-3-(1,3-thiazol-2-yl)propanoate
• CAS No: 1379301-99-1
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5601729
• PubChem ID: 69722381
• Update Time: 2023-08-23

Methyl 3-amino-3-(1,3-thiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6255475
• EN300-1164146
• methyl 3-amino-3-(1,3-thiazol-2-yl)propanoate
• 1379301-99-1
• Methyl 3-amino-3-(1,3-thiazol-2-yl)propanoate

• Inchi： 1S/C7H10N2O2S/c1-11-6(10)4-5(8)7-9-2-3-12-7/h2-3,5H,4,8H2,1H3
• InChI Key： HDBZHSVAXIFWSH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(CC(=O)OC)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives